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Compound of Interest

Compound Name: Fucosterol

CAS No.: 18472-36-1

Cat. No.: B1670223

Get Quote

Executive Summary & Hazard Architecture
Fucosterol is a phytosterol typically isolated from brown algae (Phaeophyceae).[1] While often

classified as "Not Hazardous" under GHS in its pure, bulk form by some vendors, it acts as a

mechanical irritant and possesses biological activity that warrants strict containment. In drug

development contexts, it is treated as a Category 2 Irritant (Skin/Eye) and a Target Organ

Toxicant (Respiratory - Single Exposure) to prevent sensitization and cross-contamination.

Critical Logistics:

Physical State: White to off-white powder/needle crystals.

Primary Risk: Inhalation of fine particulates and solvent-mediated skin absorption.

Storage: -20°C (Standard) or -80°C (Long-term); Protect from light and oxidation.

Personal Protective Equipment (PPE) Matrix
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The following PPE stratification is based on the specific operational phase. Do not rely on a

"one-size-fits-all" approach; glove selection must match the solvent used, as Fucosterol is
frequently handled in solution.

Protection Zone Equipment Standard Technical Justification

Ocular
Chemical Splash Goggles

(ANSI Z87.1)

Safety glasses are insufficient

for powders that can become

airborne or when handling

volatile solvents

(Chloroform/Ethanol).

Respiratory
N95 Respirator (Minimum) or

Fume Hood

Fucosterol dust can irritate the

upper respiratory tract (H335).

All weighing must occur inside

a certified chemical fume hood.

Dermal (Body)
Lab Coat (High-Neck) & Long

Pants

Prevents accumulation of

particulates on street clothes.

Tyvek sleeves recommended

for high-volume handling

(>1g).

Dermal (Hand)
Solvent-Specific Gloves (See

Below)

Sterols are lipophilic; once

dissolved, they penetrate skin

rapidly. Glove material

depends on the vector solvent.

Glove Compatibility Guide (Critical)
Handling Solid Powder: Nitrile (0.11 mm thickness minimum).

Solvent: Ethanol / DMSO: Nitrile (Double gloving recommended).

Solvent: Chloroform:PVA (Polyvinyl alcohol) or Viton. Standard Nitrile degrades rapidly in

chloroform, risking exposure.

Operational Workflow & Engineering Controls
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The handling of Fucosterol requires a linear workflow to minimize contamination.

Cold Storage
(-20°C / Desiccated)

Thermal Equilibration
(Ambient Temp, 30 min)

Prevent Condensation Weighing
(Fume Hood + Ionizer)

Anti-Static Protocol Solubilization
(Ethanol/DMSO/CHCl3)

Vortex/Sonicate Experimental Use
(In Vitro / In Vivo)

0.2µm Filter Waste Disposal
(Segregated)

Decontaminate

Click to download full resolution via product page

Figure 1: Operational workflow for Fucosterol, emphasizing thermal equilibration to prevent

moisture absorption.

Protocol: Precision Weighing & Transfer
Equilibration: Remove the vial from -20°C storage and allow it to warm to room temperature

inside a desiccator (approx. 30 mins). Opening a cold vial causes condensation, which

degrades the sterol via oxidation.

Static Control: Sterol powders are highly static. Use an anti-static gun or ionizing bar in the

weigh station. Alternatively, wipe the spatula with ethanol prior to use.

Transfer: Weigh inside a fume hood. If the powder adheres to the weighing boat, wash it into

the receiving vessel using the chosen solvent (quantitative transfer).

Solubilization & Experimental Logistics
Fucosterol is hydrophobic. Successful experimentation depends on proper solubilization

techniques.
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Solvent Solubility Limit (Approx.) Handling Note

Ethanol ~16 mg/mL

Requires sonication. Warm

water bath (37°C) helps

dissolution.

DMSO ~1-5 mg/mL

Low solubility. Often requires

heating. Biologically

compatible for cell assays

(<0.1% final conc).

Chloroform >20 mg/mL

Excellent solvent for stock

solutions. Toxic: Use Viton

gloves and glass syringes

(dissolves plastics).

Filtration: Sterilize solutions using a 0.22 µm PTFE (Teflon) syringe filter. Do not use Nylon

filters if using acidic conditions or specific protein interactions, though PTFE is generally

universally compatible with these solvents.

Emergency Response & Spill Management
In the event of a spill, immediate containment is required to prevent spread via foot traffic or

HVAC currents.
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Spill Detected

State of Matter?

Solid Powder

Powder

Liquid Solution

Solvent

1. Dampen paper towel (Ethanol)
2. Place over spill (No Dust)

3. Wipe inward

1. Absorb with Vermiculite/Pads
2. Clean surface with Ethanol

Disposal:
Bag as Hazardous Chemical Waste

Click to download full resolution via product page

Figure 2: Decision tree for spill remediation. Note the "Wet Wipe" method for solids to prevent

aerosolization.

First Aid Measures:

Inhalation: Move to fresh air immediately. If breathing is difficult, seek medical attention

(H335).

Skin Contact: Wash with soap and water.[2][3][4][5] Do not use ethanol to wash skin, as it

may increase absorption of the sterol.

Eye Contact: Rinse cautiously with water for 15 minutes.[3] Remove contact lenses if

present.[2][6][7]

Decontamination & Disposal[1][7]
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Surface Decontamination: Fucosterol residues are best removed with 70% Ethanol or

Isopropanol. Aqueous detergents are ineffective due to the lipophilic nature of the molecule.

Waste Streams:

Solid Waste: Contaminated weighing boats, gloves, and paper towels go into "Hazardous

Solid Waste."

Liquid Waste: Segregate based on solvent (e.g., "Halogenated" for Chloroform solutions,

"Non-Halogenated" for Ethanol/DMSO).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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